Cas no 33566-57-3 (4-Oxo-n-nonansaeuremethylester)

33566-57-3 structure
Product name:4-Oxo-n-nonansaeuremethylester
CAS No:33566-57-3
MF:C10H18O3
MW:186.248123645782
CID:2063223
4-Oxo-n-nonansaeuremethylester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-n-nonansaeuremethylester
- 4-Oxononansaeure-methylester
- gamma-Keto-methylnonanoat
- methyl 4-oxonanoate
- methyl 4-oxononanoate
- Methyl-4-oxo-nonanoat
- Methyl-4-oxononanoat
-
- Inchi: InChI=1S/C10H18O3/c1-3-4-5-6-9(11)7-8-10(12)13-2/h3-8H2,1-2H3
- InChI Key: IOSJUDSPZQHSKG-UHFFFAOYSA-N
- SMILES: CCCCCC(=O)CCC(=O)OC
Computed Properties
- Exact Mass: 186.126
- Monoisotopic Mass: 186.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.8
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